Cas no 2034451-07-3 (N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide)

• Product name: N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide
• CAS No: 2034451-07-3
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 5351645

N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)furan-3-carboxamide
• N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]furan-3-carboxamide
• N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide

• Inchi： 1S/C17H17N3O2S/c21-17(13-3-7-22-10-13)18-5-6-20-16(12-1-2-12)9-15(19-20)14-4-8-23-11-14/h3-4,7-12H,1-2,5-6H2,(H,18,21)
• InChI Key： WXONCQIEJNNLBT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C2CC2)N(CCNC(C2=COC=C2)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 432
• XLogP3: 2.1
• Topological Polar Surface Area: 88.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide

Comprehensive Overview of N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide (CAS No. 2034451-07-3)

N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide is a novel heterocyclic compound with a unique molecular structure that combines pyrazole, thiophene, and furan moieties. This compound, identified by CAS No. 2034451-07-3, has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of cyclopropyl and ethyl groups in its structure further enhances its versatility, making it a subject of interest for drug discovery and material science applications.

Recent studies highlight the growing demand for heterocyclic compounds in medicinal chemistry, particularly those featuring thiophene and furan rings. These scaffolds are known for their ability to modulate biological targets, such as enzymes and receptors, which aligns with current trends in precision medicine and targeted therapy. Researchers are actively exploring the structure-activity relationship (SAR) of N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide to optimize its efficacy and selectivity for potential therapeutic applications.

The synthesis of CAS No. 2034451-07-3 involves multi-step organic reactions, including cyclization and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, ensuring its suitability for further research. Its physicochemical properties, including solubility and stability, are also under investigation to facilitate formulation development.

In the context of agrochemical innovation, N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide has shown promise as a potential pesticide intermediate. Its structural features may contribute to pest resistance management, a pressing concern in sustainable agriculture. This aligns with the global shift toward eco-friendly crop protection solutions, addressing queries like "how to develop safer pesticides" frequently searched by industry professionals.

From a commercial perspective, the compound's patent landscape and supply chain are topics of interest. Companies specializing in custom synthesis and contract research are increasingly listing CAS No. 2034451-07-3 in their portfolios, catering to the demand for high-value intermediates. This trend reflects the broader market dynamics of specialty chemicals, where innovation drives competitiveness.

Future research directions for N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide may include in vitro and in vivo studies to evaluate its pharmacokinetics and toxicology profiles. Additionally, computational modeling (in silico studies) could provide insights into its binding affinity for specific targets, answering common search queries like "how to predict drug-likeness of novel compounds."

In summary, N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide represents a compelling case study in the intersection of medicinal chemistry and agrochemical development. Its multifaceted applications and alignment with industry trends underscore its relevance in contemporary scientific discourse.